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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196

Authoritative Note on Chemical Identification: The initial user request specified the CAS
number 36215-07-3 for 1-Chloro-3-hexyne. However, extensive database verification confirms
that CAS number 36215-07-3 is assigned to 1-Chloro-3-methoxypropane. The correct and
verified CAS number for 1-Chloro-3-hexyne is 64881-34-1. This guide will focus exclusively on
the properties, synthesis, and applications of 1-Chloro-3-hexyne under its correct CAS
identifier.

Introduction

1-Chloro-3-hexyne is a halogenated internal alkyne that serves as a valuable building block in
organic synthesis. Its unique trifunctional nature, possessing an alkyl chain, a chloro moiety,
and a carbon-carbon triple bond, allows for a diverse range of chemical transformations. This
versatility makes it a compound of interest for researchers and scientists, particularly in the
fields of medicinal chemistry and materials science, for the construction of more complex
molecular architectures. The presence of the chlorine atom, in particular, can be leveraged for
various coupling reactions and can influence the electronic properties and biological activity of
target molecules.[1][2][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Chloro-3-hexyne is presented in
the table below. These properties have been compiled from various chemical databases and
are essential for its handling, storage, and use in experimental settings.
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Property Value Source
CAS Number 64881-34-1 [4]
Molecular Formula CeHoCl [4]
Molecular Weight 116.59 g/mol [4]
IUPAC Name 1-chlorohex-3-yne [4]
Canonical SMILES CCc#Ccccl [4]
Computed XLogP3 2.3 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C)(;untg p 0 l
Rotatable Bond Count 2 [4]
Exact Mass 116.039278 g/mol [4]
Monoisotopic Mass 116.039278 g/mol [4]
Topological Polar Surface Area 0 A2 [4]
Heavy Atom Count 7 [4]
Complexity 82.8 [4]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-Chloro-3-hexyne are not
readily available in the public domain, a plausible synthetic route can be devised based on
established organic chemistry principles. A common method for the preparation of
chloroalkanes from alcohols is through reaction with a chlorinating agent such as thionyl
chloride or phosphorus pentachloride.

Proposed Synthetic Pathway: From 3-Hexyn-1-ol
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A logical precursor for the synthesis of 1-Chloro-3-hexyne is 3-Hexyn-1-ol. The hydroxyl group
can be substituted with a chlorine atom.

Starting Material Reagent
3-Hexyn-1-ol Thionyl Chloride (SOCI2) Pyridine (catalyst)
Chlorination
1-Chloro-3-hexyne
1-Chloro-3-hexyne
Nu~ R-C=CH, Pd/Cu catalyst Azide, Cu(I) catalyst Hz, catalyst
Potential Reactions
\ \ A A
Nucleophilic Substitution Sonogashira Coupling Click Chemistry Reduction of Alkyne
\ \ A4 A
Functionalized Hexynes Conjugated Ene-ynes Triazoles Chloro-hexenes/hexanes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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